Cas no 1805258-18-7 (4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine
• CAS No: 1805258-18-7
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4811400
• Update Time: 2025-11-05

4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine

• Inchi： 1S/C9H12F2N2O2/c1-14-6-3-5(4-12)8(15-2)7(13-6)9(10)11/h3,9H,4,12H2,1-2H3
• InChI Key： ZWCQHBKEPDSPEI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)OC)CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: 0.6
• Topological Polar Surface Area: 57.4

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1805258-18-7)

4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1805258-18-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its difluoromethyl and aminomethyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its dimethoxypyridine scaffold could serve as a building block for bioactive molecules targeting various diseases.

The growing demand for fluorinated compounds in modern chemistry has propelled the study of 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine. Fluorination is a key strategy in medicinal chemistry to enhance metabolic stability and bioavailability, which explains why this compound is frequently explored in the context of small-molecule drug development. Its CAS No. 1805258-18-7 is often searched in scientific databases, reflecting its relevance in high-impact research areas such as kinase inhibitors and antiviral agents.

In agrochemical applications, the difluoromethyl moiety of this compound is of particular interest. Fluorinated pyridines are known to improve the efficacy of pesticides and herbicides, and 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine is no exception. Its structural attributes contribute to enhanced binding affinity with target enzymes in pests, making it a candidate for next-generation crop protection solutions. This aligns with the increasing global focus on sustainable agriculture and the need for environmentally friendly chemical alternatives.

From a synthetic perspective, the aminomethyl group in this compound offers opportunities for further derivatization, enabling the creation of diverse chemical libraries. This is particularly valuable in combinatorial chemistry and high-throughput screening, where researchers seek novel compounds with optimized properties. The compound's CAS No. 1805258-18-7 is often referenced in patents and publications related to heterocyclic chemistry, underscoring its importance in innovation-driven industries.

Another area where 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine shows promise is in the development of fluorescence probes and imaging agents. The dimethoxypyridine core, combined with fluorinated substituents, can impart desirable photophysical properties, making it suitable for applications in bioimaging and diagnostic tools. This ties into the broader trend of precision medicine, where researchers are actively seeking advanced molecular tools for disease detection and monitoring.

Given the compound's multifaceted applications, it is no surprise that queries related to "synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine" and "uses of CAS 1805258-18-7" are common in academic and industrial circles. The compound's versatility also makes it a subject of interest in green chemistry discussions, as scientists explore eco-friendly synthetic routes to minimize environmental impact.

In summary, 4-(Aminomethyl)-2-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1805258-18-7) is a compound of significant scientific and industrial relevance. Its structural uniqueness, combined with its potential in pharmaceuticals, agrochemicals, and material science, positions it as a key player in advancing research and innovation. As the demand for fluorinated heterocycles continues to rise, this compound is poised to remain at the forefront of cutting-edge chemical development.